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Compound of Interest

Compound Name: 2-Methylbut-3-enoic acid

Cat. No.: B1661977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
Methylbut-3-enoic acid (CAS No. 53774-20-2), a valuable building block in organic synthesis.

This document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on suppliers, product specifications, and essential safety and

handling protocols.

Introduction to 2-Methylbut-3-enoic Acid
2-Methylbut-3-enoic acid, also known as 2-vinylpropionic acid, is a branched-chain

unsaturated carboxylic acid.[1] Its chemical structure, featuring both a carboxylic acid group

and a vinyl group, makes it a versatile reagent in a variety of chemical transformations. The

presence of a chiral center at the second carbon atom also allows for its use in stereoselective

synthesis, a critical aspect in the development of new pharmaceutical agents.

Commercial Suppliers and Product Specifications
2-Methylbut-3-enoic acid is available from a range of chemical suppliers, catering to both

research and bulk quantity needs. The purity and specifications can vary between suppliers,

and it is crucial to select a grade appropriate for the intended application. The following tables

summarize the available quantitative data from various suppliers.

Table 1: Major Commercial Suppliers of 2-Methylbut-3-enoic Acid
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Supplier Website Notes

Sigma-Aldrich --INVALID-LINK--

A leading global supplier

offering various grades for

research and development.

TCI Chemicals --INVALID-LINK--

Offers different purity levels

and quantities, with detailed

product documentation.[2]

ChemicalBook --INVALID-LINK--

A platform that lists multiple

suppliers, often providing a

range of prices and purities.[3]

Aladdin Scientific --INVALID-LINK--

Provides the compound with

specified purity and storage

requirements.

Fluorochem --INVALID-LINK--
A supplier of fine chemicals for

research and industry.

Apollo Scientific --INVALID-LINK--

Specializes in the supply of

aroma chemicals,

intermediates, and research

chemicals.

Table 2: Product Specifications of Commercially Available 2-Methylbut-3-enoic Acid
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Supplier
Product
Number

Purity Form
Storage
Temperature

TCI Chemicals M3188 >96.0% (GC)

Colorless to

Almost colorless

clear liquid

Store in a cool,

dark place.

ChemicalBook

(listed)
Varies

98% HPLC,

99%+ HPLC
Liquid 2-8°C[3]

Aladdin Scientific
ALA-M404731-

100g
min 95% Liquid Argon charged

Fluorochem F600489 97% Liquid Ambient Storage

Apollo Scientific OR74640 95% Liquid -

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C5H8O2

Molecular Weight 100.12 g/mol [1]

Boiling Point 42-43 °C/0.1 mmHg[3]

Density 0.968 g/mL at 20 °C[3]

Refractive Index n20/D 1.424[3]

Flash Point 76 °C[3]

pKa 4.36±0.10 (Predicted)[3]

Experimental Protocols: Handling and Storage
Proper handling and storage of 2-Methylbut-3-enoic acid are essential to ensure its stability

and the safety of laboratory personnel.

Safety Precautions
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2-Methylbut-3-enoic acid is classified as a corrosive substance that can cause severe skin

burns and eye damage.[1][2] It is also a combustible liquid.[2] The following precautions should

be taken:

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[2]

Ventilation: Handle in a well-ventilated place.[4]

Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces. Use dry sand, dry

chemical, or alcohol-resistant foam to extinguish fires.[2]

Storage Conditions
To maintain the quality of 2-Methylbut-3-enoic acid, it should be stored under the following

conditions:

Container: Store in the original, tightly closed, corrosive-resistant container with a resistant

inner liner.[2][4]

Temperature: Store in a well-ventilated place and keep cool.[2] Some suppliers recommend

refrigeration at 2-8°C.[3]

Inert Atmosphere: For long-term storage and to prevent degradation, some suppliers provide

the compound under an argon atmosphere.

Spill and Disposal
In case of a spill, absorb the spillage to prevent material damage.[2] Dispose of the contents

and container to an approved waste disposal plant.[2]

Visualization of Procurement Workflow
The procurement of specialty chemicals like 2-Methylbut-3-enoic acid for research and

development follows a structured process. The following diagram illustrates a typical workflow.
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Phase 1: Requirement & Sourcing

Phase 2: Evaluation & Selection

Phase 3: Procurement & Logistics

Identify Research Need for
2-Methylbut-3-enoic Acid

Define Specifications
(Purity, Quantity)

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI)

Request Quotations (RFQ)

Compare Supplier Quotes
(Price, Lead Time, Quality)

Review Technical Data Sheets
& Certificates of Analysis

Select Supplier

Issue Purchase Order

Arrange Shipping & Handling
(Considering Hazmat Regulations)

Receive and Inspect Shipment

Log into Chemical Inventory

Click to download full resolution via product page

Caption: A typical workflow for the procurement of specialty chemicals.
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This guide provides a foundational understanding of the commercial landscape for 2-
Methylbut-3-enoic acid. For specific applications, it is always recommended to consult the

supplier's technical documentation and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1661977?utm_src=pdf-body
https://www.benchchem.com/product/b1661977?utm_src=pdf-body
https://www.benchchem.com/product/b1661977?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/143088
https://www.tcichemicals.com/US/en/p/M3188
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6502753.htm
https://www.echemi.com/sds/3-butenoic-acid-2-methyl-methyl-ester-pd180727131004.html
https://www.benchchem.com/product/b1661977#commercial-availability-of-2-methylbut-3-enoic-acid
https://www.benchchem.com/product/b1661977#commercial-availability-of-2-methylbut-3-enoic-acid
https://www.benchchem.com/product/b1661977#commercial-availability-of-2-methylbut-3-enoic-acid
https://www.benchchem.com/product/b1661977#commercial-availability-of-2-methylbut-3-enoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1661977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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